4-Methylamino Antipyrine

• CAS No.: 519-98-2
• Product Name: 4-Methylamino Antipyrine
• Molecular Formula: C12H15N3O
• Molecular Weight: 217.27 g/mol
• IUPAC Name: 1,5-dimethyl-4-(methylamino)-2-phenylpyrazol-3-one
• Standard InChI: InChI=1S/C12H15N3O/c1-9-11(13-2)12(16)15(14(9)3)10-7-5-4-6-8-10/h4-8,13H,1-3H3
• Standard InChIKey: JILCEWWZTBBOFS-UHFFFAOYSA-N
• SMILES: CC1=C(C(=O)N(N1C)C2=CC=CC=C2)NC
• Canonical SMILES: CC1=C(C(=O)N(N1C)C2=CC=CC=C2)NC
• Appearance: Powder
• Description: 4-(methylamino)antipyrine is a member of the class of pyrazoles that is antipyrine substituted at C-4 by a methylamino group. It is a metabolite of aminopyrine and of metamizole. It has a role as a non-narcotic analgesic, an opioid analgesic, a non-steroidal anti-inflammatory drug, an EC 1.14.99.1 (prostaglandin-endoperoxide synthase) inhibitor, a peripheral nervous system drug, an antipyretic and a drug metabolite. It is a member of pyrazoles and a secondary amino compound. It derives from an antipyrine.; N-Desmethylaminopyrine, also known as noraminopyrine or 4-methylaminophenazone, belongs to the class of organic compounds known as phenylpyrazoles. Phenylpyrazoles are compounds containing a phenylpyrazole skeleton, which consists of a pyrazole bound to a phenyl group. N-Desmethylaminopyrine is soluble (in water) and a moderately basic compound (based on its pKa). N-Desmethylaminopyrine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. N-Desmethylaminopyrine can be biosynthesized from antipyrine.
• Synonyms: 1,2-Dihydro-1,5-dimethyl-4-(methylamino)-2-phenyl-3H-pyrazol-3-one; 4-Methylaminophenazone; 4-Monomethylaminoantipyrine; N-Methyl-4-aminoantipyrine; Noramidopyrine; Noraminopyrine; _x000B_
• PubChem Compound: 10618
• Last Modified: Nov 11 2021